Cas no 1509837-62-0 (2,2-Difluoro-1-(4-fluoro-2-methylphenyl)ethan-1-ol)

• Product Name: 2,2-Difluoro-1-(4-fluoro-2-methylphenyl)ethan-1-ol
• CAS No: 1509837-62-0
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 6216575
• PubChem ID: 80605339
• Update Time: 2025-05-22

2,2-Difluoro-1-(4-fluoro-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-fluoro-2-methylphenyl)ethan-1-ol
• 1509837-62-0
• EN300-1668663
• AKOS019171817
• 2,2-Difluoro-1-(4-fluoro-2-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H9F3O/c1-5-4-6(10)2-3-7(5)8(13)9(11)12/h2-4,8-9,13H,1H3
• InChI Key： NEXZXEHINFRKMG-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1C)F)O)F

Computed Properties

• Exact Mass: 190.06054939g/mol
• Monoisotopic Mass: 190.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,2-Difluoro-1-(4-fluoro-2-methylphenyl)ethan-1-ol

2,2-Difluoro-1-(4-fluoro-2-methylphenyl)ethan-1-ol

2,2-Difluoro-1-(4-fluoro-2-methylphenyl)ethan-1-ol is a highly specialized organic compound with the CAS registry number 1509837-62-0. This compound belongs to the class of fluoroalcohols, which are widely recognized for their unique chemical properties and applications in various industries. The structure of this compound consists of a central ethan-1-ol backbone, where the hydroxyl group (-OH) is attached to a carbon atom that is further substituted with two fluorine atoms and a 4-fluoro-2-methylphenyl group. This combination of functional groups imparts the compound with distinctive reactivity and selectivity in chemical reactions.

The synthesis of 2,2-Difluoro-1-(4-fluoro-2-methylphenyl)ethan-1-ol involves advanced organic synthesis techniques, often utilizing fluorination reactions and selective oxidation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored its potential as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors.

One of the most notable applications of 2,2-Difluoro-1-(4-fluoro-2-methylphenyl)ethan-1-ol is in the development of novel drug candidates. Its fluorinated structure enhances pharmacokinetic properties such as bioavailability and metabolic stability, making it an attractive building block for medicinal chemists. For instance, studies have shown that derivatives of this compound exhibit promising activity against various enzymes involved in neurological disorders.

In addition to its role in drug discovery, this compound has also been investigated for its potential in materials science. The presence of multiple fluorine atoms contributes to its hydrophobicity and thermal stability, which are desirable traits for applications in polymer chemistry and coatings. Recent research has focused on incorporating this compound into polymeric materials to enhance their resistance to environmental factors such as UV radiation and moisture.

The environmental impact of 2,2-Difluoro-1-(4-fluoro-2-methylphenyl)ethan-1